Cas no 1599801-52-1 (Methyl N-{2-5-(chlorosulfonyl)thiophen-2-ylethyl}carbamate)

• Product Name: Methyl N-{2-5-(chlorosulfonyl)thiophen-2-ylethyl}carbamate
• CAS No: 1599801-52-1
• MF: C₈H₁₀ClNO₄S₂
• MW: 283.75229883194
• CID: 4727464
• PubChem ID: 75524953
• Update Time: 2025-07-20

Methyl N-{2-5-(chlorosulfonyl)thiophen-2-ylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• Methyl N-{2-[5-(chlorosulfonyl)thiophen-2-yl]ethyl}carbamate
• Methyl N-{2-5-(chlorosulfonyl)thiophen-2-ylethyl}carbamate

• Inchi： 1S/C8H10ClNO4S2/c1-14-8(11)10-5-4-6-2-3-7(15-6)16(9,12)13/h2-3H,4-5H2,1H3,(H,10,11)
• InChI Key： TWRZHJIFWONYRV-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=C(CCNC(=O)OC)S1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 340
• Topological Polar Surface Area: 109

Additional information on Methyl N-{2-5-(chlorosulfonyl)thiophen-2-ylethyl}carbamate

Comprehensive Analysis of Methyl N-{2-[5-(chlorosulfonyl)thiophen-2-yl]ethyl}carbamate (CAS No. 1599801-52-1)

The compound Methyl N-{2-[5-(chlorosulfonyl)thiophen-2-yl]ethyl}carbamate (CAS No. 1599801-52-1) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. Its unique thiophene-based structure and reactive chlorosulfonyl group make it a valuable intermediate for designing novel bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing small-molecule inhibitors and covalent modifiers for targeted therapies.

In recent years, the demand for thiophene derivatives has surged, driven by their versatility in drug discovery and material science. The chlorosulfonyl functionality in this compound enables efficient conjugation with nucleophiles like amines or alcohols, making it ideal for proteolysis-targeting chimera (PROTAC) development—a hot topic in degradation-based therapeutics. Google Trends data shows rising searches for "sulfonyl chloride applications" and "thiophene medicinal chemistry," reflecting growing scientific interest.

From a synthetic perspective, Methyl N-{2-[5-(chlorosulfonyl)thiophen-2-yl]ethyl}carbamate offers excellent regioselectivity in cross-coupling reactions. Its carbamate-protected amine moiety enhances stability during multi-step syntheses, addressing common challenges in heterocyclic compound preparation. Laboratories optimizing high-throughput screening libraries frequently prioritize such building blocks due to their balanced reactivity and structural diversity potential.

Environmental and safety considerations are also critical discussion points. While not classified as hazardous under standard protocols, proper handling of sulfonyl chloride compounds requires anhydrous conditions to prevent hydrolysis. Recent PubMed articles emphasize advancements in green chemistry alternatives for similar intermediates, aligning with industry trends toward sustainable synthesis.

The compound's CAS No. 1599801-52-1 serves as a crucial identifier in patent literature and chemical databases, particularly in patents covering kinase inhibitor scaffolds. Analytical characterization typically involves HPLC purity analysis and mass spectrometry, with the thiophene ring exhibiting characteristic UV absorption at 260–280 nm—a feature exploited in quality control protocols.

Emerging applications include its use in bioconjugation techniques for antibody-drug conjugates (ADCs), where the chlorosulfonyl group enables stable linker formation. This aligns with the booming targeted cancer therapy market, projected to exceed $50 billion by 2030. Researchers often search for "click chemistry compatible sulfonylating agents"—a niche where this compound shows promise.

Storage recommendations for CAS 1599801-52-1 emphasize protection from moisture at -20°C under inert atmosphere, following best practices for reactive intermediates. Suppliers frequently provide certificates of analysis detailing residual solvent levels and stoichiometric purity, critical for GMP-compliant synthesis workflows.

Future research directions may explore its utility in covalent drug discovery, particularly for cysteine-targeting warheads. The compound's thiophene sulfonate moiety could enable novel allosteric modulator designs, addressing unmet needs in protein-protein interaction inhibition—a trending focus area in drug development forums.